N-(2,3-Dichlorophenyl)-2-methoxy-4-methyl-5-propan-2-ylbenzenesulfonamide

• IUPAC Name: N-(2,3-dichlorophenyl)-2-methoxy-4-methyl-5-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C17H19Cl2NO3S/c1-10(2)12-9-16(15(23-4)8-11(12)3)24(21,22)20-14-7-5-6-13(18)17(14)19/h5-10,20H,1-4H3
• InChI Key: GYEKSWPWSNQQIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C(C)C)S(=O)(=O)NC2=C(C(=CC=C2)Cl)Cl)OC
• Molecular Formula: C17H19Cl2NO3S
• Molecular Weight: 388.3 g/mol
• CAS No.: 2305423-56-5

Description

The compound “N-(2,3-Dichlorophenyl)-2-methoxy-4-methyl-5-propan-2-ylbenzenesulfonamide” is a complex organic molecule. It contains a sulfonamide group (-SO2NH2), which is a common functional group in many pharmaceutical drugs. The molecule also contains a dichlorophenyl group, a methoxy group, a methyl group, and a propyl group attached to a benzene ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the sulfonamide group and the introduction of the various substituents on the benzene ring. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzene ring, a common feature in aromatic compounds, would contribute to the compound’s stability. The dichlorophenyl, methoxy, methyl, and propyl groups would all be substituents on this ring.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. For example, the sulfonamide group might be involved in hydrogen bonding, while the dichlorophenyl group might undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar groups like sulfonamide might increase its solubility in water.

Future Directions

The future research directions for this compound could include studying its biological activity, optimizing its synthesis, and investigating its mechanism of action. It could also be interesting to explore its potential applications in medicine or other fields.